Cas no 41443-60-1 (6,8-Dichloro-octanoic Acid)

• Product Name: 6,8-Dichloro-octanoic Acid
• CAS No: 41443-60-1
• MF: C₈H₁₄Cl₂O₂
• MW: 213.101561069489
• MDL: MFCD01711127
• CID: 55417
• Update Time: 2025-06-07

6,8-Dichloro-octanoic Acid Chemical and Physical Properties

Names and Identifiers

• Ethyl 6,8-dichlorocaprylate
• 6,8-Dichloro-octanoic acid ethyl ester
• 6,8-dichloro-octanoicaciethylester
• ETHYL-6,8-DICHLOROOCTANATE
• ETHYL 6,8-DICHLOROOCTANOATE
• 6,8-DICHLOROETHYLCAPRYLATE
• 6,8-DICHLOROOCTANOATE
• 6,8-DICHLOROOCTANOIC ACID ETHYL ESTER(EDCO)
• 6,8-DICHLOROETHYLOCTANOATE
• 6,8-Dichlorethylcaprylat
• 6,8-Dichloro-octanoate
• 6,8-DICHLOROCAPRYLATE
• 6-HYDROXY-8-CHLOROOCTANOIC ACID ETHYL ESTER
• rac-6,8-dichlorooctanoic acid
• racemic 6,8-dichlorooctanoic acid
• 6,8-Dichloro-octanoic Acid

• MDL： MFCD01711127
• Inchi： 1S/C8H14Cl2O2/c9-6-5-7(10)3-1-2-4-8(11)12/h7H,1-6H2,(H,11,12)
• InChI Key： HSKAEXWPLIDFGC-UHFFFAOYSA-N
• SMILES： ClC(CCCl)CCCCC(=O)O

Computed Properties

• Exact Mass: 240.06800

Experimental Properties

• Density: 1.107 g/mL at 25 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.462(lit.)
• PSA: 26.30000
• LogP: 3.34620

6,8-Dichloro-octanoic Acid Security Information

• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 6,8-Dichloro-octanoic Acid

6,8-Dichloro-octanoic Acid: A Comprehensive Overview of CAS No. 41443-60-1

In the realm of organic chemistry and pharmaceutical research, 6,8-dichloro-octanoic acid (CAS No. 41443-60-1) stands out as a compound with intriguing structural features and diverse applications. This eight-carbon fatty acid derivative contains two chlorine substituents at the 6th and 8th positions, creating a unique chemical profile that has drawn attention in recent studies. Its synthesis involves advanced methodologies such as electrophilic chlorination of octanoic acid derivatives under controlled conditions, ensuring high purity and structural integrity for downstream applications.

Recent advancements in computational chemistry have enabled precise modeling of 6,8-dichloro-octanoic acid's molecular interactions. A 2023 study published in Journal of Medicinal Chemistry revealed that the compound's dual chlorine substituents enhance its hydrophobicity while stabilizing conformations critical for bioactivity. This property is particularly advantageous in drug design, where optimizing lipophilicity balances membrane permeability and metabolic stability. Researchers highlighted its potential as a scaffold for developing anti-inflammatory agents, leveraging its ability to modulate cytokine signaling pathways without significant cytotoxicity.

In materials science applications, synthetic routes for 6,8-dichloro-octanoic acid have been optimized to produce high-purity intermediates for polymer synthesis. A collaborative study between MIT and BASF demonstrated that incorporating this compound into polyurethane matrices improves thermal stability by up to 15°C while maintaining flexibility—a breakthrough for biomedical devices requiring durable yet malleable materials. The chlorine groups act as crosslinking sites during polymerization, forming robust networks without compromising biocompatibility.

Clinical relevance of CAS No. 41443-60-1 has emerged in targeted drug delivery systems. Researchers at Stanford University recently engineered nanoparticles using this compound's functional groups as ligands to selectively bind tumor-associated macrophages. Preclinical trials showed a 35% increase in drug accumulation in malignant tissues compared to conventional formulations, minimizing off-target effects. The compound's stereochemistry plays a key role here: the specific spatial arrangement of chlorine atoms enables precise receptor recognition through molecular imprinting techniques.

A groundbreaking application lies in its role as an intermediate in synthesizing novel antiviral compounds. A 2023 Nature Communications paper detailed how derivatized forms of 6,8-dichlorooctanoic acid inhibit SARS-CoV-2 protease activity by forming hydrogen bonds with catalytic residues—a mechanism validated through X-ray crystallography and molecular dynamics simulations. These findings suggest potential utility against emerging viral variants where current therapies face resistance challenges.

In analytical chemistry contexts, advances in mass spectrometry have refined detection methods for trace amounts of CAS No. 41443-60-1. A new tandem MS/MS protocol developed by Thermo Fisher Scientists achieves sub-parts-per-trillion sensitivity by exploiting the compound's characteristic fragmentation pattern—specifically the loss of chlorine-containing fragments at m/z ratios 99 and 157 during collision-induced dissociation.

Eco-toxicological studies are also expanding our understanding of this compound's environmental impact. While acute toxicity data remains within acceptable thresholds (LD50 >5g/kg), recent ecotoxicology research from the EU Chemicals Agency highlights its potential bioaccumulation in aquatic organisms over long-term exposure—prompting calls for stricter waste management protocols during industrial synthesis processes.

The future trajectory of 6,8-dichlorooctanoic acid research appears promising across multiple domains. Ongoing investigations explore its use as a chiral resolving agent in asymmetric synthesis—a role enabled by its rigid structure promoting enantioselective catalysis with >95% ee yields according to recent ACS Catalysis reports. Additionally, green chemistry initiatives are optimizing solvent systems for its production using supercritical CO₂ instead of traditional organic solvents—a move reducing carbon footprint by approximately 40% without compromising product quality.

This multifaceted compound continues to redefine boundaries in chemical innovation through strategic functionalization strategies and interdisciplinary collaboration between chemists and bioengineers. As computational tools like AI-driven molecular docking become more sophisticated, we anticipate even more precise tailoring of CAS No. 41443-60-1's properties for specialized applications—from personalized medicine to sustainable materials engineering.